Cas no 883-39-6 (1-Phenyl-1H-benzod1,2,3triazole)

1-Phenyl-1H-benzod1,2,3triazole structure

883-39-6 structure

Product Name:1-Phenyl-1H-benzod1,2,3triazole

CAS No:883-39-6

MF:C₁₂H₉N₃

MW:195.219961881638

MDL:MFCD01924397

CID:861373

PubChem ID:136693

Update Time:2024-10-26

1-Phenyl-1H-benzod1,2,3triazole Chemical and Physical Properties

Names and Identifiers

- 1-Phenyl-1H-benzo[d][1,2,3]triazole
- 1-phenyl-1,2,3-benzotriazole
- 1-phenylbenzotriazole
- 1H-Benzotriazole, 1-phenyl-
- 1-Phenyl-1H-1,2,3-benzotriazole
- ZBJLUVHQIPUCPM-UHFFFAOYSA-N
- 1-phenyl-1h-benzotriazol
- 1-Phenyl-1H-benzotriazole
- 1 -Phenylbenzotriazole
- MLS000701318
- BDBM3793
- HMS3373L11
- HMS2232C05
- 1-Phenyl-1H-1,2,3-benzotriazole #
- SMR000526286
- AK149942
- 1,2,3-Benzotriazole, 1-phenyl- (4CI)
- 1-Phenyl-1H-benzotriazole (ACI)
- N-Phenyl-1H-benzotriazole
- CHEMBL153275
- EN300-217640
- 1-Phenylbenzimidazole deriv. 10
- AKOS005144667
- NCGC00247176-01
- Z1255488914
- MFCD01924397
- AF-628/30886025
- SCHEMBL165333
- DS-9238
- 883-39-6
- DTXSID20236940
- CS-0156110
- Y11280
- 1-Phenyl-1H-benzod1,2,3triazole
- MDL： MFCD01924397
- Inchi： 1S/C12H9N3/c1-2-6-10(7-3-1)15-12-9-5-4-8-11(12)13-14-15/h1-9H
- InChI Key： ZBJLUVHQIPUCPM-UHFFFAOYSA-N
- SMILES： N1C2C(=CC=CC=2)N(C2C=CC=CC=2)N=1

Computed Properties

Exact Mass: 195.079647300g/mol
Monoisotopic Mass: 195.079647300g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 30.7

1-Phenyl-1H-benzod1,2,3triazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM124218-1g	1-phenyl-1H-benzo[d][1,2,3]triazole	883-39-6	95%	1g	$206	2021-06-09
Chemenu	CM124218-5g	1-phenyl-1H-benzo[d][1,2,3]triazole	883-39-6	95%	5g	$634	2021-06-09
Chemenu	CM124218-10g	1-phenyl-1H-benzo[d][1,2,3]triazole	883-39-6	95%	10g	$954	2021-06-09
Alichem	A019094128-1g	1-Phenyl-1H-benzo[d][1,2,3]triazole	883-39-6	95%	1g	$224.40	2023-08-31
Alichem	A019094128-5g	1-Phenyl-1H-benzo[d][1,2,3]triazole	883-39-6	95%	5g	$705.12	2023-08-31
Alichem	A019094128-10g	1-Phenyl-1H-benzo[d][1,2,3]triazole	883-39-6	95%	10g	$999.60	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XY845-1g	1-Phenyl-1H-benzod1,2,3triazole	883-39-6	95+%	1g	2410CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XY845-250mg	1-Phenyl-1H-benzod1,2,3triazole	883-39-6	95+%	250mg	910CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XY845-50mg	1-Phenyl-1H-benzod1,2,3triazole	883-39-6	95+%	50mg	109.0CNY	2021-07-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P892681-1g	1-Phenyl-1H-benzo[d][1,2,3]triazole	883-39-6	≥95%	1g	1,817.10	2021-05-17

1-Phenyl-1H-benzod1,2,3triazole Production Method

Production Method 1

95-14-7

883-39-6

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Catalysts: Copper iron oxide (CuFe2O4) Solvents: Dimethylformamide ; 24 h, reflux

Reference

Copper ferrite nanoparticle-mediated N-arylation of heterocycles: a ligand-free reaction

Panda, Niranjan; et al, Tetrahedron Letters, 2011, 52(16), 1924-1927

Production Method 2

883-39-6

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Cuprous iodide Solvents: Water , Polyethylene glycol ; 2.5 h, 110 °C

Reference

A ligand-free copper (1) catalysed intramolecular N-arylation of diazoaminobenzenes in PEG-water: an expeditious protocol towards regiospecific 1-aryl benzotriazoles

Mukhopadhyay, Chhanda; et al, Organic & Biomolecular Chemistry, 2010, 8(20), 4720-4729

Production Method 3

95-14-7

88284-48-4

883-39-6

Reaction Conditions

1.1 Reagents: Cesium fluoride Solvents: Acetonitrile ; 24 h, rt

Reference

Facile N-Arylation of Amines and Sulfonamides and O-Arylation of Phenols and Arenecarboxylic Acids

Liu, Zhijian; et al, Journal of Organic Chemistry, 2006, 71(8), 3198-3209

Production Method 4

95-14-7

88284-48-4

883-39-6

Reaction Conditions

1.1 Reagents: Potassium fluoride , Sodium azide Solvents: Tetrahydrofuran ; 12 h, 25 °C

Reference

Selective Synthesis of N-H and N-Aryl Benzotriazoles by the [3 + 2] Annulation of Sodium Azide with Arynes

Guin, Avishek; et al, Journal of Organic Chemistry, 2019, 84(19), 12692-12699

Production Method 5

1295605-37-6

883-39-6

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: Palladium diacetate , 1,3-Bis(diphenylphosphino)propane Solvents: Dimethylformamide ; 12 h, 110 °C

Reference

1,7-palladium migration via C-H activation, followed by intramolecular amination: regioselective synthesis of benzotriazoles

Zhou, Jun; et al, Journal of the American Chemical Society, 2011, 133(18), 6868-6870

Production Method 6

883-39-6

Reaction Conditions

1.1 Reagents: Sodium tert-butoxide Catalysts: 1,10-Phenanthroline , Cuprous iodide Solvents: Dimethyl sulfoxide ; 10 h, 135 - 140 °C

Reference

A Novel and regiospecific synthesis of 1-aryl-1H-benzotriazoles via copper(I)-catalyzed intramolecular cyclization reaction

Liu, Qi-Lun; et al, Helvetica Chimica Acta, 2010, 93(7), 1350-1354

Production Method 7

95-14-7

98-80-6

883-39-6

Reaction Conditions

1.1 Reagents: Sodium tert-butoxide Catalysts: Copper, [N,N′-bis[2-(hydroxy-κO)phenyl]-2,6-pyridinedicarboxamidato(2-)-κN1,κO2,… ; 4 h, 120 °C

Reference

Cu(II) complex of pyridine-based polydentate as a novel, efficient, and highly reusable catalyst in C-N bond-forming reaction

Sharghi, Hashem; et al, Molecular Diversity, 2017, 21(4), 855-864

Production Method 8

1608-42-0

622-37-7

883-39-6

Reaction Conditions

1.1 Solvents: tert-Butanol

Reference

Benzyne as a dipolarophile

Huisgen, Rolf; et al, Naturwissenschaften, 1962, 48,

Production Method 9

622-37-7

88284-48-4

883-39-6

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride Solvents: Acetonitrile ; overnight, rt

Reference

Photochemical C-H Activation: Generation of Indole and Carbazole Libraries, and First Total Synthesis of Clausenawalline D

Alimi, Isak; et al, European Journal of Organic Chemistry, 2017, 2017(22), 3197-3210

Production Method 10

1651824-88-2

622-37-7

883-39-6

Reaction Conditions

1.1 Reagents: Cesium carbonate Catalysts: 18-Crown-6 Solvents: Acetonitrile ; 12 h, 30 °C
1.2 Reagents: Ammonium chloride Solvents: Water

Reference

Development and Application of O-(Trimethylsilyl)aryl Fluorosulfates for the Synthesis of Arynes

Chen, Qiao; et al, Journal of Organic Chemistry, 2015, 80(13), 6890-6896

Production Method 11

883-39-6

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Palladium diacetate Solvents: Dimethylformamide ; 110 °C; 110 °C → rt

Reference

Pd-Catalyzed C-H Activation/C-N Bond Formation: A New Route to 1-Aryl-1H-benzotriazoles

Kumar, Rapolu Kiran; et al, Organic Letters, 2011, 13(8), 2102-2105

Production Method 12

883-39-6

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; 10 min
1.2 Reagents: Sodium nitrite Solvents: Water ; 5 min, 0 °C; 15 min, 0 °C
1.3 Reagents: Sodium acetate ; 5 - 10 min, 0 - 5 °C; 1 h, 0 - 5 °C
1.4 Catalysts: Cuprous iodide Solvents: Dimethylformamide ; 15 min, 20 °C
1.5 Reagents: Cesium carbonate ; 1 h, 20 °C; 20 °C → 55 °C; 7 h, 55 °C

Reference

Facile route for N(1)-aryl benzotriazoles from diazoamino arynes via CuI-mediated intramolecular N-arylation

Kale, Raju R.; et al, Tetrahedron Letters, 2010, 51(43), 5740-5743

Production Method 13

95-14-7

591-50-4

883-39-6

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Copper oxide (CuO) Solvents: Dimethylformamide ; 3 h, reflux

Reference

Room temperature N-arylation of 1,2,4-triazoles under ligand-free condition

Suramwar, Nikhil V.; et al, Organic Chemistry International, 2012, 515092,

Production Method 14

95-14-7

591-50-4

883-39-6

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Hexadecyltrimethylammonium bromide , [Bis(diphenylphosphino)ethane]dichloropalladium , Cyclopropanecarboxylic acid, 2-phenyl-, copper(2+) salt (2:1) Solvents: Dimethylformamide

Reference

Pd- and Cu-catalyzed selective arylation of benzotriazole

Beletskaya, Irina P.; et al, Tetrahedron Letters, 1998, 39(31), 5617-5620

Production Method 15

95-14-7

591-50-4

883-39-6

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Copper oxide (CuO) Solvents: Dimethylformamide ; 5 h, reflux

Reference

Tamarix gallica leaf extract mediated novel route for green synthesis of CuO nanoparticles and their application for N-arylation of nitrogen-containing heterocycles under ligand-free conditions

Nasrollahzadeh, Mahmoud; et al, RSC Advances, 2015, 5(51), 40628-40635

Production Method 16

37181-39-8

167257-54-7

622-37-7

883-39-6

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride Solvents: Dichloromethane

Reference

A convenient and efficient synthesis of benzotriazoles and benzisoxazolines using a new hypervalent iodine-benzyne precursor

Kitamura, Tsugio; et al, Heterocyclic Communications, 1998, 4(3), 205-208

Production Method 17

95-14-7

14874-70-5

10182-84-0

883-39-6

Reaction Conditions

1.1 Reagents: Sodium hydroxide Catalysts: Palladium diacetate , Benzenesulfonic acid, 3,3′,3′′-phosphinidynetris-, sodium salt (1:3) , Cyclopropanecarboxylic acid, 2-phenyl-, copper(2+) salt (2:1) Solvents: Water

Reference

Pd- and Cu-catalyzed selective arylation of benzotriazole by diaryliodonium salts in water

Beletskaya, Irina P.; et al, Tetrahedron Letters, 1998, 39(31), 5621-5622

Production Method 18

95-14-7

14874-70-5

10182-84-0

883-39-6

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Copper(II) acetylacetonate Solvents: Toluene

Reference

Copper-catalyzed N-arylation of amines with hypervalent iodonium salts

Kang, Suk-Ku; et al, Synlett, 2000, (7), 1022-1024

Production Method 19

95-14-7

883-39-6

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Cuprous iodide , L-Proline, ion(1-), 3,3′-[[5,11,17,23-tetrakis(1,1-dimethylethyl)-26,28-bis(phen… Solvents: Water ; 30 min, rt; 10 min, 140 °C

Reference

Highly Efficient C-N Bond Forming Reactions in Water Catalyzed by Copper(I) Iodide with Calix[4]arene Supported Amino Acid Ionic Liquid

Huang, Li; et al, Chinese Journal of Chemistry, 2012, 30(10), 2394-2400

Production Method 20

95-14-7

883-39-6

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Cuprous iodide , 1H-Imidazolium, 3-[(4-ethenylphenyl)methyl]-1,2-dimethyl-, chloride (1:1), polym… (reaction products with sodium hydroxide and L-proline) , L-Proline, ion(1-), 1,2,3-trimethyl-1H-imidazolium (1:1) (polystyrene-supported) Solvents: Dimethyl sulfoxide ; 30 min, rt; 60 h, 120 °C; 120 °C → rt

Reference

A Concept of Supported Amino Acid Ionic Liquids and Their Application in Metal Scavenging and Heterogeneous Catalysis

Chen, Wen; et al, Journal of the American Chemical Society, 2007, 129(45), 13879-13886

Production Method 21

534-85-0

883-39-6

Reaction Conditions

1.1 Reagents: Nitrogen trioxide Solvents: Acetonitrile ; 10 min, 5 bar, 20 °C

Reference

On Demand Flow Platform for the Generation of Anhydrous Dinitrogen Trioxide and Its Further Use in N-Nitrosative Reactions

Chen, Yuesu ; et al, Angewandte Chemie, 2022, 61(41),

Production Method 22

883-39-6

Reaction Conditions

1.1 Reagents: Dabco Catalysts: Triphenylphosphine , Dichlorobis(triphenylphosphine)palladium Solvents: Toluene ; 24 h, 80 °C

Reference

Selective Synthesis of 3-Arylbenzo-1,2,3-triazin-4(3H)-ones and 1-Aryl-(1H)-benzo-1,2,3-triazoles from 1,3-Diaryltriazenes through Pd(0) Catalyzed Annulation Reactions

Chandrasekhar, Attoor; et al, Journal of Organic Chemistry, 2017, 82(21), 11487-11493

Production Method 23

1295605-37-6

883-39-6

Reaction Conditions

1.1 Reagents: Potassium acetate , Iodobenzene diacetate Catalysts: Palladium (sulfur-modified gold-supported) Solvents: Dimethylformamide ; 96 h, 120 °C

Reference

Palladium-Nanoparticle-Catalyzed 1,7-Palladium Migration Involving C-H Activation, Followed by Intramolecular Amination: Regioselective Synthesis of N1-Arylbenzotriazoles and an Evaluation of Their Inhibitory Activity toward Indoleamine 2,3-Dioxygenase

Takagi, Koji; et al, Journal of Organic Chemistry, 2014, 79(13), 6366-6371

Production Method 24

883-39-6

Reaction Conditions

1.1 Reagents: Diboronic acid Solvents: Acetonitrile ; 2 h, 50 °C

Reference

The Disappearing Director: The Case of Directed N-Arylation via a Removable Hydroxyl Group

Andrzejewska, Magdalena R.; et al, Advanced Synthesis & Catalysis, 2018, 360(13), 2503-2510

Production Method 25

883-39-6

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Palladium diacetate , [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Toluene ; 12 h, 110 °C

Reference

Synthesis of functionized N-arylbenzotriazoles via palladium catalyzed intramolecular amination

Wang, Dachao; et al, Tetrahedron Letters, 2022, 88,

Production Method 26

88284-48-4

883-39-6

Reaction Conditions

1.1 Reagents: tert-Butyl nitrite Solvents: Acetonitrile ; rt
1.2 Reagents: Azidotrimethylsilane ; rt; 1 h, rt
1.3 Reagents: Cesium fluoride ; overnight, rt

Reference

Benzyne Click Chemistry with in Situ Generated Aromatic Azides

Zhang, Fengzhi; et al, Organic Letters, 2009, 11(7), 1587-1590

Production Method 27

95-14-7

98-80-6

883-39-6

Reaction Conditions

1.1 Catalysts: 2252271-43-3 Solvents: Methanol ; 22 h, rt
1.2 Reagents: Water ; rt

Reference

N,O-Bidentate ligand-tunable copper(II) complexes as a catalyst for Chan-Lam coupling reactions of arylboronic acids with 1H-imidazole derivatives

Jia, Xuefeng; et al, Organic & Biomolecular Chemistry, 2018, 16(46), 8984-8988

Production Method 28

95-14-7

98-80-6

883-39-6

Reaction Conditions

1.1 Reagents: Sodium carbonate Catalysts: 2992619-64-2 Solvents: Methanol ; 24 h, 70 °C

Reference

Cu-NHC Complex for Chan-Evans-Lam Cross-Coupling Reactions of N-Heterocyclic Compounds and Arylboronic Acids

Adhikari, Bhupendra; et al, European Journal of Organic Chemistry, 2023, 26(40),

Production Method 29

622-37-7

88284-48-4

883-39-6

Reaction Conditions

1.1 Reagents: Cesium fluoride Solvents: Acetonitrile ; 18 h, rt

Reference

Benzyne click chemistry: synthesis of benzotriazoles from benzynes and azides

Shi, Feng; et al, Organic Letters, 2008, 10(12), 2409-2412

Production Method 30

14874-70-5

18773-93-8

10182-84-0

883-39-6

Reaction Conditions

1.1 Reagents: Cesium carbonate Catalysts: Copper Solvents: Acetonitrile ; 24 h, 80 °C

Reference

Cu-catalyzed arylation of 1-acyl-1H-1,2,3-Benzotriazoles via C-N activation

Zhang, Wenying; et al, Journal of Organometallic Chemistry, 2019, 895, 64-67

Production Method 31

95-14-7

16722-51-3

10182-84-0

883-39-6

Reaction Conditions

1.1 Catalysts: Palladium Solvents: Acetonitrile ; 30 min, rt
1.2 12 h, reflux

Reference

Pd/Al2O3-catalysed regioselective N-1-modification of benzotriazoles using iodonium salts

Davydov, Dmitry V.; et al, Tetrahedron Letters, 2017, 58(47), 4465-4467

1-Phenyl-1H-benzod1,2,3triazole Raw materials

1-Phenyl-1H-benzod1,2,3triazole Preparation Products

1-Phenyl-1H-benzod1,2,3triazole (883-39-6)

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

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